Cas no 1314723-39-1 (2-chloro-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine hydrochloride)

• Product Name: 2-chloro-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine hydrochloride
• CAS No: 1314723-39-1
• MF: C₇H₉Cl₂N₃
• MW: 206.072458982468
• MDL: MFCD18434487
• CID: 1025904
• PubChem ID: 57370986
• Update Time: 2025-05-22

2-chloro-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine hydrochloride
• 2-CHLORO-5,6,7,8-TETRAHYDROPYRIDO[4,3-D]PYRIMIDINE HCL
• 2-chloro-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine hydrochloride
• 2-Chloro-5,6,7,8-tetrahydro-pyrido[4,3-d]pyrimidine hydrochloride
• CC0216
• 5825AA
• SB19985
• AX8222633
• ST24040349
• Pyrido[4,3-d]pyrimidine, 2-chloro-5,6,7,8-tetrahydro-, hydrochloride (1:1)
• 2-Ch
• 2-chloro-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine;hydrochloride
• DTXSID60724851
• EN300-7408727
• MFCD18434487
• SY241030
• DB-089861
• 2-chloro-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine,hydrochloride
• SCHEMBL18550271
• AS-42024
• 2-Chloro-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidinehydrochloride
• AKOS016006022
• A888458
• 1314723-39-1
• CS-0051952
• 2-Chloro-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine--hydrogen chloride (1/1)

• MDL： MFCD18434487
• Inchi： 1S/C7H8ClN3.ClH/c8-7-10-4-5-3-9-2-1-6(5)11-7;/h4,9H,1-3H2;1H
• InChI Key： URRGZFZMXMCLTO-UHFFFAOYSA-N
• SMILES： ClC1N=CC2=C(CCNC2)N=1.Cl

Computed Properties

• Exact Mass: 205.0173527g/mol
• Monoisotopic Mass: 205.0173527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 142
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.8

Additional information on 2-chloro-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine hydrochloride

2-Chloro-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine Hydrochloride (CAS 1314723-39-1): A Comprehensive Overview

2-Chloro-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine hydrochloride (CAS 1314723-39-1) is a heterocyclic compound with significant potential in pharmaceutical and chemical research. This compound belongs to the pyrido[4,3-d]pyrimidine class, which is known for its diverse biological activities. The presence of a chloro substituent and the hydrochloride salt form enhances its stability and solubility, making it a valuable intermediate in drug discovery.

The molecular structure of 2-chloro-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine hydrochloride features a fused bicyclic system, combining pyridine and pyrimidine rings. This structural motif is often explored in medicinal chemistry due to its ability to interact with biological targets. Researchers are particularly interested in its potential applications in kinase inhibition and cancer therapy, as pyrido[4,3-d]pyrimidine derivatives have shown promising results in preclinical studies.

One of the key advantages of CAS 1314723-39-1 is its versatility in synthetic chemistry. It serves as a building block for the development of more complex molecules, particularly in the field of small-molecule drug discovery. The compound's reactivity allows for further functionalization, enabling the creation of libraries of derivatives for high-throughput screening. This aligns with the growing demand for targeted therapies and personalized medicine, which are currently hot topics in the pharmaceutical industry.

In recent years, there has been increasing interest in pyrido[4,3-d]pyrimidine derivatives due to their potential in addressing unmet medical needs. For example, researchers are investigating their role in neurodegenerative diseases and inflammatory disorders. The 2-chloro-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine hydrochloride scaffold provides a starting point for designing novel compounds with improved efficacy and safety profiles.

The synthesis of 2-chloro-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine hydrochloride typically involves multi-step organic reactions, including cyclization and chlorination steps. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize the process, reducing reaction times and improving yields. These innovations are part of the broader trend toward green chemistry and sustainable manufacturing practices.

From a commercial perspective, CAS 1314723-39-1 is available from specialized chemical suppliers catering to the research and development sector. The compound is often supplied in small quantities for laboratory use, with purity levels exceeding 95%. Its pricing and availability may vary depending on market demand and the scale of production. As the pharmaceutical industry continues to invest in novel drug candidates, the demand for such intermediates is expected to grow.

Quality control is a critical aspect when working with 2-chloro-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine hydrochloride. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely used to verify the compound's identity and purity. These measures ensure that researchers obtain consistent and reliable results in their experiments, which is essential for reproducibility in scientific studies.

In conclusion, 2-chloro-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine hydrochloride (CAS 1314723-39-1) represents an important tool in modern chemical and pharmaceutical research. Its unique structure and reactivity make it a valuable asset for scientists exploring new therapeutic avenues. As the field of drug discovery evolves, compounds like this will continue to play a pivotal role in addressing complex health challenges.